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Introduction to Tridecane in Cosmetic Formulations
Tridecane is a saturated hydrocarbon (alkane) that has gained significant traction in the

cosmetic and personal care industry as a versatile emollient and solvent.[1][2][3] Often utilized

as a plant-derived and biodegradable alternative to silicones, such as cyclomethicone, it

provides a unique sensory profile characterized by a lightweight, non-greasy feel and smooth

glide upon application.[3][4][5] Its primary functions in cosmetic formulations include skin

conditioning, where it softens and smoothens the skin, and as a solvent for various cosmetic

ingredients.[1][6] Tridecane is frequently used in combination with other short-chain alkanes,

like undecane, to achieve specific sensory and performance characteristics.[3][7][8]

These application notes provide an overview of the functional properties of tridecane, detailed

experimental protocols for its evaluation in cosmetic formulations, and a summary of available

performance data.

Physicochemical and Functional Properties of
Tridecane
Tridecane's utility in cosmetic formulations stems from its distinct physical and chemical

properties. It is a colorless and odorless liquid with low viscosity, contributing to its desirable

sensory characteristics.[3][4]
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Table 1: Physicochemical Properties of Tridecane

Property Value Reference

INCI Name Tridecane [9]

CAS Number 629-50-5 [3][10][11]

Molecular Formula C13H28 [11]

Molecular Weight 184.36 g/mol [3][11]

Appearance Clear, colorless liquid [3][4]

Odor Odorless to low odor [3][4]

Specific Gravity 0.756 g/mL @ 25°C [2]

Boiling Point 234°C [2]

Solubility

Soluble in silicones,

hydrocarbons, isoparrafins; Oil

miscible

[4][9]

Heat Stability Good, can be heated [4]

Quantitative Performance Data
While extensive clinical data on tridecane as a single ingredient is limited in publicly available

literature, performance data for mixtures containing tridecane highlight its efficacy as a silicone

alternative. A common commercially available blend consists of undecane and tridecane.

Table 2: Performance Data for Undecane/Tridecane Blend (Cetiol® Ultimate)
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Parameter Value Method

Spreadability > 2,500 mm²/10 min Not specified

Sensory Profile
Easy distribution, less oiliness,

dryness, and smoothness
Sensory Panel

Pigment Wetting Good Formulation observation

Biodegradability Readily biodegradable Not specified

Data sourced from supplier information for Cetiol® Ultimate, a blend of undecane and

tridecane.[12]

Experimental Protocols
The following protocols are provided as a guide for researchers to evaluate the performance of

tridecane in various cosmetic formulations.

Protocol for Sensory Panel Evaluation of Emollients
This protocol outlines a method for the sensory evaluation of a lotion containing tridecane
compared to a control formulation (e.g., one with cyclomethicone).

Objective: To quantitatively assess and compare the sensory characteristics of a cosmetic

lotion formulated with tridecane against a benchmark.

Materials:

Test Formulation (Lotion with Tridecane)

Control Formulation (e.g., Lotion with Cyclomethicone)

Trained sensory panelists (n=10-15)

Controlled environment room (constant temperature and humidity)

Standardized application instructions
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Sensory evaluation questionnaire (digital or paper) with defined attributes and scales (e.g.,

15-cm line scales)

Procedure:

Panelist Training: Train panelists on the specific sensory attributes to be evaluated (e.g.,

spreadability, absorbency, slipperiness, gloss, residue, oiliness, softness).[2][13]

Sample Preparation: Code samples with random three-digit numbers to blind the panelists.

Application: Instruct panelists to apply a standardized amount of the product (e.g., 0.1 mL) to

a designated area of their forearm.

Evaluation: Panelists will evaluate the sensory attributes at specified time points (e.g., during

application, 1 minute after, and 5 minutes after).

Data Collection: Panelists will rate the intensity of each attribute on the provided scale.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, PCA) to

determine significant differences between the formulations.[2][13]
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Protocol for Skin Hydration Measurement using
Corneometry
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This protocol details the in-vivo measurement of skin hydration effects of a cream containing

tridecane.

Objective: To assess the short-term and long-term skin hydration efficacy of a cosmetic cream

formulated with tridecane.

Materials:

Test Formulation (Cream with Tridecane)

Control Formulation (Placebo cream without tridecane)

Human volunteers with normal to dry skin (n=20-30)

Corneometer® CM 825 or equivalent device[14][15]

Controlled environment room (20-22°C, 40-60% relative humidity)

Skin marker

Procedure:

Acclimatization: Volunteers acclimatize in the controlled environment for at least 30 minutes.

Baseline Measurement: Take baseline corneometer readings on designated test areas on

the forearms.[16]

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations to the respective test areas. Leave one area untreated as a negative control.

[16]

Post-Application Measurements: Take corneometer readings at specified time points (e.g., 1,

2, 4, 8, and 24 hours after application).[16]

Data Analysis: Calculate the mean corneometer values for each formulation at each time

point. Perform statistical analysis (e.g., t-test or ANOVA) to compare the hydration levels of

the test formulation to the control and baseline.
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Logical Relationship of Tridecane to Skin Barrier
Function
Tridecane, as an alkane emollient, does not directly interact with specific biological signaling

pathways in the skin. Instead, its primary mechanism of action is biophysical. It forms a semi-

occlusive layer on the stratum corneum, which reduces transepidermal water loss (TEWL) and
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helps to maintain the skin's natural moisture balance. This, in turn, supports the overall health

and function of the skin barrier.

Tridecane
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Safety and Regulatory Information
Tridecane is generally considered safe for use in cosmetic and personal care products. The

Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkanes, including
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tridecane, and concluded that they are safe in the present practices of use and concentration

in cosmetics. As with any cosmetic ingredient, it is essential to adhere to regional regulatory

guidelines and conduct appropriate safety assessments for final formulations. Repeated or

prolonged skin contact may cause irritation in some individuals.[11]

Conclusion
Tridecane is a high-performance emollient and solvent that offers a favorable sensory profile

and functional benefits in a wide range of cosmetic and personal care applications. Its

characteristics as a lightweight, non-greasy, and fast-spreading ingredient make it an excellent

alternative to silicones. The provided protocols offer a framework for the systematic evaluation

of tridecane-containing formulations to substantiate performance claims and ensure product

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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